1-[3-(Benzimidazol-1-yl)azetidin-1-yl]-2-(2-methylphenoxy)ethanone

• IUPAC Name: 1-[3-(benzimidazol-1-yl)azetidin-1-yl]-2-(2-methylphenoxy)ethanone
• InChI: InChI=1S/C19H19N3O2/c1-14-6-2-5-9-18(14)24-12-19(23)21-10-15(11-21)22-13-20-16-7-3-4-8-17(16)22/h2-9,13,15H,10-12H2,1H3
• InChI Key: YTKSEYHYVBXMCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)N2CC(C2)N3C=NC4=CC=CC=C43
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

Benzimidazole is a type of organic compound that’s made up of a fusion of benzene and imidazole. It’s a heterocyclic aromatic organic compound that’s colorless and solid, and it’s highly soluble in water and other polar solvents. The benzimidazole moiety is a key component in a variety of heterocyclic scaffolds that drive the biological functioning of essential molecules.

Synthesis Analysis

The synthesis of benzimidazole usually involves two steps: first, the construction of a desired benzene ring containing 1–2 diamino groups, followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring. In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on the specific compound and its intended use. For example, some benzimidazole derivatives are used as antihistaminic agents, analgesics, antivirals, antiulcer medications, antihelmintics, bactericides, and more.

Future Directions

Benzimidazole and its derivatives have shown a broad range of chemical and biological properties, making them an important area of study in the development of new drugs. Future research will likely continue to explore the potential uses of these compounds in various therapeutic applications.